Cas no 1610021-36-7 (5-Chloro-6-fluoropyrazolo[1,5-a]pyrimidine)

5-Chloro-6-fluoropyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with chlorine and fluorine at the 5- and 6-positions, respectively. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both halogen atoms enhances its utility in cross-coupling reactions, facilitating the introduction of diverse functional groups. Its electron-deficient nature also makes it suitable for nucleophilic substitution reactions. The compound's stability under standard conditions ensures ease of handling and storage. Researchers favor it for its versatility in constructing complex molecular frameworks, particularly in the development of biologically active compounds.

5-Chloro-6-fluoropyrazolo[1,5-a]pyrimidine structure

1610021-36-7 structure

Product Name:5-Chloro-6-fluoropyrazolo[1,5-a]pyrimidine

CAS No:1610021-36-7

MF:C₆H₃ClFN₃

MW:171.559522867203

MDL:MFCD28673863

CID:4743652

PubChem ID:90135474

Update Time:2026-02-25

5-Chloro-6-fluoropyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 5-chloro-6-fluoro-
- AS-84478
- 1610021-36-7
- SCHEMBL15690188
- SY297360
- DB-155279
- PWMLJGIPANYYKW-UHFFFAOYSA-N
- MFCD28673863
- CS-0310446
- D79654
- 5-Chloro-6-fluoropyrazolo[1,5-a]pyrimidine
- MDL： MFCD28673863
- Inchi： 1S/C6H3ClFN3/c7-6-4(8)3-11-5(10-6)1-2-9-11/h1-3H
- InChI Key： PWMLJGIPANYYKW-UHFFFAOYSA-N
- SMILES： ClC1C(=CN2C(=CC=N2)N=1)F

Computed Properties

Exact Mass: 170.9999530g/mol
Monoisotopic Mass: 170.9999530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.2
XLogP3: 1.4

5-Chloro-6-fluoropyrazolo[1,5-a]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D701512-100mg	5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine	1610021-36-7	97%	100mg	$355	2024-07-21
eNovation Chemicals LLC	D701512-250MG	5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine	1610021-36-7	97%	250mg	$595	2024-07-21
eNovation Chemicals LLC	D701512-500MG	5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine	1610021-36-7	97%	500mg	$855	2024-07-21
eNovation Chemicals LLC	D701512-1G	5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine	1610021-36-7	97%	1g	$1295	2024-07-21
eNovation Chemicals LLC	D701512-5G	5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine	1610021-36-7	97%	5g	$3885	2024-07-21
Chemenu	CM767506-100mg	5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine	1610021-36-7	95%+	100mg	$360	2023-02-18
Chemenu	CM767506-250mg	5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine	1610021-36-7	95%+	250mg	$576	2023-02-18
Chemenu	CM767506-500mg	5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine	1610021-36-7	95%+	500mg	$960	2023-02-18
Chemenu	CM767506-1g	5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine	1610021-36-7	95%+	1g	$1440	2023-02-18
Chemenu	CM767506-5g	5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine	1610021-36-7	95%+	5g	$4320	2023-02-18